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Compound of Interest

Compound Name: 5-Fam-Ipetgg

Cat. No.: B15599984

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-FAM-LPETGG is a fluorescently labeled peptide substrate designed for site-specific protein
modification via the sortase A (SrtA) enzyme. This reagent is composed of the SrtA recognition
motif LPETGG conjugated to the green fluorescent dye 5-carboxyfluorescein (5-FAM). This
combination allows for the precise, covalent attachment of a bright and photostable fluorophore
to a target protein containing an N-terminal oligoglycine sequence. This site-specific labeling
strategy is particularly advantageous for single-molecule imaging studies, such as single-
molecule Forster Resonance Energy Transfer (SmFRET), as it ensures a 1:1 labeling
stoichiometry and a defined orientation of the fluorophore, minimizing sources of experimental
heterogeneity.

These application notes provide a comprehensive guide to using 5-FAM-LPETGG for labeling
proteins of interest and their subsequent application in single-molecule imaging experiments.
Detailed protocols for the labeling reaction, purification of the labeled product, and a general
workflow for single-molecule imaging using Total Internal Reflection Fluorescence (TIRF)
microscopy are provided.

Quantitative Data

The following table summarizes the key quantitative properties of 5-FAM-LPETGG and the 5-
FAM fluorophore, which are critical for designing and interpreting single-molecule imaging
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experiments.

Property Value Reference

5-FAM-LPETGG Molecular

] 930.91 g/mol [1]

Weight
5-FAM Excitation Maximum

492 nm [2]
(Aex)
5-FAM Emission Maximum

518 nm [2]
(Aem)
Purity >95% by HPLC [3]
Solubility Soluble in water and DMSO [3]

Signaling Pathways and Experimental Workflows
Sortase A-Mediated Protein Labeling

The core of this technique is the transpeptidation reaction catalyzed by Sortase A. The enzyme
recognizes the LPETG motif in the 5-FAM-LPETGG substrate, cleaves the peptide bond
between threonine and glycine, and forms a covalent intermediate. This intermediate is then
resolved by the nucleophilic attack of an N-terminal oligoglycine (Gly)n tag on the protein of
interest, resulting in the formation of a stable amide bond and the transfer of the 5-FAM-
LPETGG moiety to the target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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